Cas no 1797535-71-7 (N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}-9H-xanthene-9-carboxamide)

• Product Name: N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}-9H-xanthene-9-carboxamide
• CAS No: 1797535-71-7
• MF: C₂₆H₂₅NO₃S
• MW: 431.546605825424
• CID: 5405199
• Update Time: 2025-10-15

N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-phenylsulfanyloxan-4-yl)methyl]-9H-xanthene-9-carboxamide
• N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}-9H-xanthene-9-carboxamide

• Inchi： 1S/C26H25NO3S/c28-25(24-20-10-4-6-12-22(20)30-23-13-7-5-11-21(23)24)27-18-26(14-16-29-17-15-26)31-19-8-2-1-3-9-19/h1-13,24H,14-18H2,(H,27,28)
• InChI Key： REKCOVWFHQPUHK-UHFFFAOYSA-N
• SMILES： C1(C(NCC2(SC3=CC=CC=C3)CCOCC2)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Additional information on N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}-9H-xanthene-9-carboxamide

Professional Introduction to N-{[4-(phenylsulfanyl)oxan-4-ylmethyl]}-9H-xanthene-9-carboxamide (CAS No. 1797535-71-7)

N-{[4-(phenylsulfanyl)oxan-4-ylmethyl]}-9H-xanthene-9-carboxamide, identified by its CAS number 1797535-71-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the xanthene family, a class of heterocyclic aromatic compounds known for their diverse biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a phenylsulfanyl group and an oxan-4-yl moiety, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis of N-{[4-(phenylsulfanyl)oxan-4-ylmethyl]}-9H-xanthene-9-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the phenylsulfanyl group at the 4-position of the oxan-4-yl ring enhances the molecule's solubility and interaction with biological targets. This modification is particularly important in drug design, as it can influence the compound's pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in xanthene derivatives due to their potential as bioactive molecules. Research has demonstrated that xanthene-based compounds can exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The presence of the phenylsulfanyl group in N-{[4-(phenylsulfanyl)oxan-4-ylmethyl]}-9H-xanthene-9-carboxamide may further enhance these properties by improving binding affinity to target proteins and enzymes.

The structural motif of this compound also suggests potential applications in material science and optoelectronics. Xanthene derivatives are known for their fluorescence properties, which make them valuable in various imaging techniques and as components in light-emitting devices. The incorporation of the phenylsulfanyl group could modify the electronic characteristics of the molecule, making it suitable for use in advanced technological applications.

In the context of drug discovery, N-{[4-(phenylsulfanyl)oxan-4-ylmethyl]}-9H-xanthene-9-carboxamide represents an intriguing lead compound that warrants further investigation. Its unique structural features offer a promising starting point for developing novel therapeutic agents. Researchers are exploring its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. Preliminary studies have shown promising results in vitro, indicating that this compound may have therapeutic efficacy in various conditions.

The development of new pharmaceuticals often involves rigorous testing to assess safety and efficacy. N-{[4-(phenylsulfanyl)oxan-4-ylmethyl]}-9H-xanthene-9-carboxamide is currently undergoing preclinical studies to evaluate its pharmacological profile. These studies aim to determine its metabolic stability, distribution, excretion, and potential side effects. The results from these trials will provide critical insights into its suitability for further development into a clinical candidate.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of N-{[4-(phenylsulfanyl)